Cas no 2229241-90-9 (2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2229241-90-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6351571
• PubChem ID: 165693093
• Update Time: 2025-05-27

2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine
• 2-{1-[3-(methoxymethyl)phenyl]cyclobutyl}ethan-1-amine
• 2229241-90-9
• EN300-1777859

• Inchi： 1S/C14H21NO/c1-16-11-12-4-2-5-13(10-12)14(8-9-15)6-3-7-14/h2,4-5,10H,3,6-9,11,15H2,1H3
• InChI Key： WYHNAUOMRKKIAH-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229241-90-9): Properties, Applications, and Research Insights

The compound 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine (CAS No. 2229241-90-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive cyclobutyl core, combined with a methoxymethylphenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in modulating neurotransmitter systems, given its amine functional group, which is a common feature in neuroactive compounds. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched questions about its stability, solubility, and compatibility with other reagents.

One of the most searched topics related to 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine revolves around its synthetic methodology. Recent advancements in catalytic cyclization techniques have enabled more efficient production of cyclobutane derivatives, reducing byproducts and improving yields. The compound’s methoxymethyl group enhances its solubility in polar solvents, a property highly sought after in drug formulation. Additionally, its phenylcyclobutyl scaffold has been explored in materials science for designing lightweight polymers with high thermal stability, aligning with the growing demand for sustainable materials.

From a pharmacological perspective, the amine functionality in CAS No. 2229241-90-9 has sparked interest in its potential as a precursor for central nervous system (CNS) therapeutics. Online queries often focus on its binding affinity to receptors like serotonin or dopamine transporters, though current research remains in early stages. Computational studies suggest that the methoxymethylphenyl moiety could influence blood-brain barrier permeability, a critical factor for CNS drug development. These insights are frequently discussed in forums dedicated to medicinal chemistry and neuropharmacology.

Another trending topic is the compound’s stability under various conditions. Analytical data indicate that 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine remains stable at room temperature but may degrade under prolonged UV exposure, prompting storage recommendations in amber glass containers. Such details are crucial for laboratories handling the compound, as evidenced by frequent searches for "storage guidelines for light-sensitive amines." Furthermore, its compatibility with common reagents like boronic acids in cross-coupling reactions is a recurring subject in synthetic chemistry communities.

Environmental and regulatory considerations are also frequently searched in connection with CAS No. 2229241-90-9. While the compound is not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation to align with green chemistry principles. Researchers are investigating enzymatic degradation pathways to ensure minimal environmental impact, a topic gaining traction amid increasing emphasis on sustainable chemical practices.

In summary, 2-{1-3-(methoxymethyl)phenylcyclobutyl}ethan-1-amine represents a versatile building block with interdisciplinary applications. Its structural features, such as the cyclobutyl ring and methoxymethyl substituent, offer ample opportunities for innovation in drug discovery and material science. By addressing common queries about synthesis, stability, and biological activity, this overview aims to bridge gaps between academic research and industrial applications while optimizing content for search engines through targeted keywords like "phenylcyclobutyl derivatives" and "amine-based intermediates."